Cas no 21388-77-2 (4-(4-methoxybenzyl)phenol)

• Product Name: 4-(4-methoxybenzyl)phenol
• CAS No: 21388-77-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 911734
• PubChem ID: 295950
• Update Time: 2025-04-19

4-(4-methoxybenzyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzyl)phenol
• 4-[(4-methoxyphenyl)methyl]phenol
• 4-(4-Methoxy-benzyl)-phenol
• AC1L6PAJ
• LS-104793
• NSC165598
• Oprea1_312486
• p-(p-Methoxybenzyl)phenol
• phenol, 4-[(4-methoxyphenyl)methyl]-
• SureCN3417942
• DTXSID60304394
• SCHEMBL3417942
• 21388-77-2
• NSC 165598
• NSC-165598
• NS00004834
• InChI=1/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H

• Inchi： 1S/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H3
• InChI Key： XOTIMSKNZMRPGK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 363°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.585
• PSA: 29.46
• LogP: 2.99160